Cas no 2171827-83-9 (4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2171827-83-9
• MF: C₁₃H₁₅BrFNO₂
• MW: 316.166106462479
• CID: 6547225
• PubChem ID: 165529116
• Update Time: 2025-06-10

4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• 2171827-83-9
• EN300-1455040

• Inchi： 1S/C13H15BrFNO2/c1-2-16-6-10(11(7-16)13(17)18)9-4-3-8(14)5-12(9)15/h3-5,10-11H,2,6-7H2,1H3,(H,17,18)
• InChI Key： BBQWCDDUAIQBSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1CN(CC)CC1C(=O)O

Computed Properties

• Exact Mass: 315.02702g/mol
• Monoisotopic Mass: 315.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid

Introduction to 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic Acid (CAS No. 2171827-83-9)

4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2171827-83-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents in its aromatic ring enhances its pharmacological properties, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The molecular structure of 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid consists of a pyrrolidine core linked to a phenyl ring substituted with bromine and fluorine atoms. This specific arrangement contributes to its unique electronic and steric properties, which are critical for its biological activity. The pyrrolidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The ethyl group at the 1-position adds another layer of complexity, influencing the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. The structural features of 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid make it a promising candidate for such applications. For instance, the bromo and fluoro substituents can enhance binding affinity to biological targets by improving lipophilicity and electronic distribution. This has led to extensive research into its potential as an intermediate in the synthesis of drugs targeting neurological disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility in drug design. The pyrrolidine core can be modified in numerous ways to optimize pharmacokinetic properties, while the aromatic ring provides a platform for further functionalization. Researchers have explored various derivatives of 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid, demonstrating its utility in generating novel compounds with enhanced efficacy and reduced side effects. These studies highlight the compound's potential as a building block for next-generation therapeutics.

The synthesis of 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of bromo and fluoro groups requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups, further expanding the compound's utility.

In addition to its pharmaceutical applications, 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has shown promise in material science research. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For example, the compound's ability to form stable complexes with other molecules could be exploited in designing new types of sensors or catalysts. This interdisciplinary approach underscores the broad potential impact of this compound beyond traditional pharmaceuticals.

The latest research on 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has revealed exciting new insights into its biological activity. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain enzymes implicated in disease progression. These findings have opened up new avenues for therapeutic intervention and highlight the need for further exploration of its pharmacological profile. The combination of computational modeling and experimental validation is crucial in understanding how these compounds interact with biological targets at the molecular level.

The future prospects for 4-(4-bromo-2-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid are bright, with ongoing research aimed at expanding its applications across multiple domains. As synthetic methodologies continue to evolve, the accessibility of this compound will increase, enabling more researchers to explore its potential. Collaborative efforts between academia and industry are essential in translating laboratory discoveries into viable therapeutic solutions. By leveraging the unique properties of this compound, scientists can contribute to advancements that address some of the most pressing challenges in medicine today.